Cas no 56121-42-7 (Aurantiamide acetate)

Aurantiamide acetate is a selective and orally active cathepsin inhibitor isolated from Portulaca oleracea L Conclusion: aurantiamide acetate has anti-inflammatory activity and can be used in the study of inflammatory related diseases

Aurantiamide acetate structure

Product Name:Aurantiamide acetate

CAS No:56121-42-7

Molecular Formula:C₂₇H₂₈N₂O₄

Molecular Weight:444.5222

CID:367959

PubChem ID:10026486

Aurantiamide acetate Properties

Names and Identifiers

- Benzenepropanamide,N-[(1S)-1-[(acetyloxy)methyl]-2-phenylethyl]-a-(benzoylamino)-, (aS)-
- ASPERGLAUCIDE
- aurantiamide acetate
- benzenepropanamide, N-[(1S)-2-(acetyloxy)-1-(phenylmethyl)ethyl]-alpha-(benzoylamino)-, (alphaS)-
- C27H28N2O4
- 5651AE
- W1051
- N-benzoyl-l-phenylalanyl-l-phenylalaninol acetate
- Benzenepropanamide, N-[(1S)-1-[(acetyloxy)methyl]-2-phenylethyl]-alpha-(benzoylamino)-, (alphaS)-
- CHEMBL4071910
- AKOS040760046
- MS-28013
- N-Benzoylphenylalanylphenylalinol acetate
- O-Acetyl-N-(N'-benzoyl-L-phenylalanyl)-L-phenylalaninol
- 2Z6NA534YE
- CHEBI:202607
- HY-N2905
- 56121-42-7
- TMC-58A
- CS-0023500
- (S)-2-((S)-2-Benzamido-3-phenylpropanamido)-3-phenylpropyl acetate
- SCHEMBL4357298
- Tifentai
- O-Acetyl-N-(N'-benzoyl-L-phenylalanyl)-L-phenylalaninol; Sarapeptate; Saropeptate
- [(2S)-2-[[(2S)-2-benzamido-3-phenylpropanoyl]amino]-3-phenylpropyl] acetate
- [(2S)-2-[(2-benzamido-3-phenylpropanoyl)amino]-3-phenylpropyl] acetate
- 6.N-Benzoylphenylalanylphenylalinol acetate
- N-Benzoyl-L-phenylalanyl-L-phenylalinol acetate
- NS00094928
- DTXSID00893272
- N-Benzoyl-1-phenylalanyl-1-phenylalaninol acetate
- Asperglaucide, Lyciumamide
- UNII-2Z6NA534YE
- CHEBI:194125
- E80628
- Lyciumamide
- N-Benzoyl-phe-phe-ol-acetate
- AKOS032948548
- CHEMBL473971
- BRD-A36949354-001-01-3
- BS-1538
- ACon1_001149
- NCGC00169629-02
- Asperglaucide; Asperglucide; Aurantiamide acetate; Lyciumamide
- 2-(2-benzamido-3-phenylpropanamido)-3-phenylpropyl acetate
- NCGC00169629-02_C27H28N2O4_Benzenepropanamide, N-[2-(acetyloxy)-1-(phenylmethyl)ethyl]-alpha-(benzoylamino)-
- (+)-pinoresinol-4-O-beta-D-glucopyranoside
- MEGxp0_000179
- aurantiamide-acetate
- NCGC00169629-01
- DA-61320
- (2S)-3-PHENYL-2-[(2S)-3-PHENYL-2-(PHENYLFORMAMIDO)PROPANAMIDO]PROPYL ACETATE
- Asperglaucide
- Aurantiamide acetate
- +Expand
- InChIKey： VZPAURMDJZOGHU-DQEYMECFSA-N
- Inchi： 1S/C27H28N2O4/c1-20(30)33-19-24(17-21-11-5-2-6-12-21)28-27(32)25(18-22-13-7-3-8-14-22)29-26(31)23-15-9-4-10-16-23/h2-16,24-25H,17-19H2,1H3,(H,28,32)(H,29,31)/t24-,25-/m0/s1
- SMILES： O(C(C([H])([H])[H])=O)C([H])([H])[C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

Exact Mass: 444.20500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 11
Monoisotopic Mass: 444.20490738 g/mol
Heavy Atom Count: 33
Complexity: 620
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 84.5
Molecular Weight: 444.5

Experimental Properties

LogP: 4.10010
PSA: 84.50000
Color/Form: Powder

Aurantiamide acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DH8I-1mg	N-benzoylphenylalanylphenylalinol acetate	56121-42-7	≥70%	1mg	$238.00
A2B Chem LLC	AG28066-1mg	Asperglaucide	56121-42-7	≥70%	1mg	$167.00	2024-04-19
Aaron	AR00DHGU-5mg	N-benzoylphenylalanylphenylalinol acetate	56121-42-7	98%	5mg	$250.00
Ambeed	A151669-5mg	(S)-2-((S)-2-Benzamido-3-phenylpropanamido)-3-phenylpropyl acetate	56121-42-7	98%	5mg	$255.0	2024-07-18
ChemFaces	CFN98937-5mg	Asperglaucide	56121-42-7	>=98%	5mg	$238
ChemScence	CS-0023500-5mg	Aurantiamide acetate	56121-42-7	99.24%	5mg	$320.0	2022-04-27
DC Chemicals	DC26036-100 mg	Aurantiamide acetate	56121-42-7	>98%	100mg	$550.0	2022-02-28
eNovation Chemicals LLC	Y1247597-5mg	N-benzoylphenylalanylphenylalinol acetate	56121-42-7	98%	5mg	$260	2024-06-06
MedChemExpress	HY-N2905-5mg	Aurantiamide acetate	56121-42-7	99.60%	5mg	￥3200	2024-04-18
TargetMol Chemicals	TJS2216-1 mg	Aurantiamide acetate	56121-42-7	99.68%	1mg	￥ 1,233	2023-07-11

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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